(5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C25H19N3O3S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: (5Z)-2-(2-methoxyphenyl)-5-[(4-phenylmethoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C25H19N3O3S/c1-30-21-10-6-5-9-20(21)23-26-25-28(27-23)24(29)22(32-25)15-17-11-13-19(14-12-17)31-16-18-7-3-2-4-8-18/h2-15H,16H2,1H3/b22-15-
• InChI Key: ZGCDMCAGBRPROR-JCMHNJIXSA-N
• Isomeric SMILES: COC1=CC=CC=C1C2=NN3C(=O)/C(=C/C4=CC=C(C=C4)OCC5=CC=CC=C5)/SC3=N2
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C(=O)C(=CC4=CC=C(C=C4)OCC5=CC=CC=C5)SC3=N2

Description

The compound (5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one belongs to the thiazolo[3,2-b][1,2,4]triazol-6-one family, characterized by a fused heterocyclic core. Its structure includes a 4-benzyloxy-substituted benzylidene group at the 5-position and a 2-methoxyphenyl group at the 2-position. These substituents likely enhance its lipophilicity and electronic properties, influencing both synthetic accessibility and biological activity .

Synthetic routes for such compounds typically involve:

• Step 1: Condensation of substituted benzaldehydes with thiazolidinone precursors under acidic conditions (e.g., acetic acid/sodium acetate) to form Z-configured benzylidene intermediates .
• Step 2: Functionalization of the thiazole ring via nucleophilic substitution or coupling reactions, as seen in the attachment of 2-methoxyphenyl groups .
  Yields for analogous compounds range from 44% to 90%, depending on steric and electronic effects of substituents .

Biological Activity

(5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, including antimicrobial, anti-inflammatory, and neuroprotective effects.

Chemical Structure and Properties

• Molecular Formula : C25H19N3O3S
• Molecular Weight : 441.5 g/mol
• CAS Number : 618852-90-7

The compound features a thiazolo-triazole core structure that contributes to its diverse biological activities.

1. Antimicrobial Activity

Recent studies have demonstrated that derivatives of thiazolo-triazole compounds exhibit significant antimicrobial properties. The compound has shown effectiveness against various Gram-positive and Gram-negative bacteria as well as fungi.

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	< 10 µg/mL
Escherichia coli	< 15 µg/mL
Candida albicans	< 20 µg/mL

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents.

2. Anti-inflammatory Activity

The compound has been evaluated for its anti-inflammatory properties. In vitro studies indicated that it inhibits the production of pro-inflammatory cytokines and reduces the activation of NF-kB pathways.

• Key Findings :
  • Inhibition of TNF-alpha and IL-6 production.
  • Reduction in nitric oxide (NO) levels in macrophages.

These results point towards its potential use in treating inflammatory diseases.

3. Neuroprotective Effects

Research has highlighted the neuroprotective potential of (5Z)-5-[4-(benzyloxy)benzylidene]-2-(2-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one against neurodegenerative diseases such as Parkinson's disease.

• Mechanism of Action :
  • The compound exhibits selective inhibition of monoamine oxidase B (MAO-B), with an IC50 value of approximately 0.062 µM, indicating strong inhibitory activity compared to standard drugs like rasagiline (IC50 = 0.0953 µM) .
  • It also shows antioxidant properties and can cross the blood-brain barrier (BBB), making it a promising candidate for further development in neurodegenerative therapies.

Case Studies

A series of experiments conducted on animal models demonstrated that treatment with this compound resulted in significant improvements in motor function and reduced neuroinflammation markers.

Study Highlights:

• Model Used : MPTP-induced Parkinsonian mice.
• Outcome Measures : Behavioral tests (rotarod test), biochemical assays for oxidative stress markers.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The table below compares key analogs, emphasizing substituent-driven variations in melting points, yields, and spectral

Compound Name / Structure	Substituents (Benzylidene / Phenyl)	Melting Point (°C)	Yield (%)	Notable Spectral Data (¹H-NMR, δ ppm)
Target Compound	4-(Benzyloxy) / 2-Methoxyphenyl	N/A*	N/A*	N/A*
(Z)-5-(2-Methoxybenzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (2b)	2-Methoxy / Unspecified	196–198	54	8.49 (s, 2-H), 3.95 (s, OCH3)
(Z)-5-(4-(Diethylamino)benzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (2e)	4-Diethylamino / Unspecified	232–234	67	3.47 (q, CH2), 1.14 (t, CH3)
(5Z)-2-(4-Methylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	2-Propoxy / 4-Methylphenyl	N/A	N/A	N/A
(Z)-5-(2-Fluorobenzylidene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one (2a)	2-Fluoro / Unspecified	192–193	58	8.53 (s, 2-H), 7.73 (t, C6H4)

Key Observations:

• Electron-Donating Groups (e.g., OCH3, NH2): Increase melting points and yields due to enhanced stability and resonance effects. For example, compound 2e (4-diethylamino) exhibits the highest melting point (232–234°C) .
• Bulkier Substituents (e.g., Benzyloxy vs. Methoxy) : The target compound’s 4-benzyloxy group may reduce solubility compared to smaller alkoxy groups but improve membrane permeability .
• Halogen Substituents (e.g., 2-Fluoro in 2a) : Lower melting points (192–193°C) and moderate yields (58%), likely due to reduced crystallinity .